Cas no 1565348-24-4 (methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate)

• Product Name: methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate
• CAS No: 1565348-24-4
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD26846055
• CID: 5053399
• PubChem ID: 91636216
• Update Time: 2025-05-24

methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(hydroxymethyl)-1,3-thiazol-4-yl]acetate
• methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate

• MDL： MFCD26846055
• Inchi： 1S/C7H9NO3S/c1-11-7(10)2-5-4-12-6(3-9)8-5/h4,9H,2-3H2,1H3
• InChI Key： XCWXRRYJORBMHL-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OC)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: -0.1
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate

Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate (CAS No. 1565348-24-4): A Comprehensive Overview

Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate, identified by its CAS number 1565348-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxymethyl group and an acetic acid ester moiety, contribute to its unique chemical properties and biological interactions.

The thiazole core is a key pharmacophore in many bioactive molecules, exhibiting a wide range of biological functions including antimicrobial, anti-inflammatory, and anticancer activities. The addition of a hydroxymethyl group at the 2-position and an acetic acid ester at the 4-position further modulates the pharmacological profile of the compound. This modification enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

In recent years, there has been growing interest in thiazole derivatives due to their potential as lead compounds in drug discovery. Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate has been investigated for its possible role in modulating various biological pathways. Studies have shown that this compound can interact with multiple targets, including enzymes and receptors involved in cellular signaling and metabolic processes.

One of the most compelling aspects of Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate is its potential as an antitumor agent. Research indicates that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways such as the MAPK pathway. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for further development into a chemotherapeutic drug.

The compound's structure also suggests potential applications in treating inflammatory diseases. Thiazole derivatives have been known to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate may similarly modulate inflammatory responses, offering a new therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by functionalization at the 2- and 4-positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

The pharmacokinetic properties of Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate are also an area of active research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies are crucial for determining appropriate dosing regimens and minimizing potential side effects. Preliminary data suggest that the compound has a reasonable bioavailability and moderate metabolic clearance rate.

In conclusion, Methyl 2-2-(hydroxymethyl)-1,3-thiazol-4-ylacetate (CAS No. 1565348-24-4) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into antitumor and anti-inflammatory therapies. As our understanding of its biological activities continues to grow, this compound may play a crucial role in the development of novel therapeutic agents.